8-Fluoro-2-methylquinazolin-4-amine
Overview
Description
8-Fluoro-2-methylquinazolin-4-amine is a chemical compound with the CAS Number: 1702956-69-1 . It has a molecular weight of 177.18 and is typically stored at room temperature . The compound is usually available in powder form .
Molecular Structure Analysis
The InChI code for 8-Fluoro-2-methylquinazolin-4-amine is1S/C9H8FN3/c1-5-12-8-6 (9 (11)13-5)3-2-4-7 (8)10/h2-4H,1H3, (H2,11,12,13) . This indicates the presence of 9 carbon atoms, 8 hydrogen atoms, 1 fluorine atom, and 3 nitrogen atoms in the molecule . Physical And Chemical Properties Analysis
8-Fluoro-2-methylquinazolin-4-amine is a powder that is stored at room temperature . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.Scientific Research Applications
Synthesis and Application in Drug Design
8-Fluoro-2-methylquinazolin-4-amine and its derivatives are involved in the synthesis of various pharmaceutical compounds. For instance, the synthesis of 8-Fluoro-3,4-dihydroisoquinoline and its transformation to tetrahydroisoquinolines demonstrates its role as a building block in creating potential central nervous system drug candidates (Hargitai et al., 2018). Similarly, the synthesis and antibacterial properties of new 8-nitrofluoroquinolone derivatives indicate its potential in developing antibiotics with significant activity against certain bacterial strains (Al-Hiari et al., 2007).
Advancements in Anticancer Research
Advancements in anticancer research have been marked by the discovery of N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine, highlighting its potency as an apoptosis inducer and its high blood-brain barrier penetration, making it an effective agent against various cancer types (Sirisoma et al., 2009). The synthesis, biological evaluation, and molecular docking of novel indole-aminoquinazoline hybrids have shown significant cytotoxicity against various cancer cell lines, offering a new perspective in anticancer drug design (Mphahlele et al., 2018).
Innovative Synthesis Methods
Innovative synthesis methods involving 8-Fluoro-2-methylquinazolin-4-amine have been developed, such as the solvent-free synthesis under microwave irradiation, offering an environmentally friendly and highly efficient approach for the synthesis of various N-substituted 4-amino-2-methylquinazolines (Kurteva et al., 2005).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm . Hazard statements associated with it include H302, H315, H319, and H335 . These suggest that the compound can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation .
Future Directions
While specific future directions for 8-Fluoro-2-methylquinazolin-4-amine are not mentioned in the available resources, quinazoline derivatives are a topic of ongoing research in medicinal chemistry due to their diverse biological activities . They are being studied for potential applications in treating various diseases, including inflammatory diseases .
properties
IUPAC Name |
8-fluoro-2-methylquinazolin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FN3/c1-5-12-8-6(9(11)13-5)3-2-4-7(8)10/h2-4H,1H3,(H2,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFJBYNMXHFSXRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC=C2F)C(=N1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Fluoro-2-methylquinazolin-4-amine | |
CAS RN |
1702956-69-1 |
Source
|
| Record name | 8-fluoro-2-methylquinazolin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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